Cas no 941881-32-9 (methyl 2-{5-methylfuro3,2-bpyridine-2-amido}benzoate)

• Product Name: methyl 2-{5-methylfuro3,2-bpyridine-2-amido}benzoate
• CAS No: 941881-32-9
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5889573
• PubChem ID: 16906977
• Update Time: 2025-06-14

methyl 2-{5-methylfuro3,2-bpyridine-2-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(5-methylfuro[3,2-b]pyridine-2-carbonyl)amino]benzoate
• methyl 2-(5-methylfuro[3,2-b]pyridine-2-carboxamido)benzoate
• CCG-351222
• methyl 2-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate
• 941881-32-9
• AKOS024642549
• F2348-0269
• methyl 2-{5-methylfuro3,2-bpyridine-2-amido}benzoate

• Inchi： 1S/C17H14N2O4/c1-10-7-8-14-13(18-10)9-15(23-14)16(20)19-12-6-4-3-5-11(12)17(21)22-2/h3-9H,1-2H3,(H,19,20)
• InChI Key： VJOXKZIUQWHMDN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C1OC2=CC=C(C)N=C2C=1)=O

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.4Ų

Additional information on methyl 2-{5-methylfuro3,2-bpyridine-2-amido}benzoate

Recent Advances in the Study of Methyl 2-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate (CAS: 941881-32-9)

Methyl 2-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate (CAS: 941881-32-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a bioactive molecule, particularly in the development of novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

The compound has been identified as a key intermediate in the synthesis of more complex molecules with potential pharmacological properties. Recent research has explored its role in modulating specific biological pathways, particularly those involved in inflammation and cancer. The structural features of methyl 2-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate, including its fused heterocyclic system and ester functionality, make it a versatile scaffold for further chemical modifications.

One of the most promising areas of research involves the compound's interaction with protein kinases. Preliminary studies suggest that derivatives of methyl 2-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate exhibit inhibitory activity against certain kinase targets, which could have implications for the treatment of kinase-driven diseases such as cancer and autoimmune disorders. The exact mechanism of action is still under investigation, but early results indicate a competitive inhibition pattern.

In addition to its potential therapeutic applications, recent work has also focused on optimizing the synthetic route for this compound. Researchers have developed more efficient methods for its preparation, including novel catalytic systems that improve yield and purity. These advancements are critical for scaling up production and facilitating further biological testing.

Another important aspect of current research is the investigation of the compound's pharmacokinetic properties. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies have provided valuable insights into its bioavailability and metabolic stability. These findings are guiding the design of next-generation derivatives with improved drug-like properties.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships (SAR) of methyl 2-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate derivatives. By systematically modifying different regions of the molecule, scientists aim to identify compounds with enhanced potency and selectivity. Computational modeling and high-throughput screening approaches are being employed to accelerate this process.

The safety profile of this compound is also under investigation. Initial toxicity studies have shown promising results, with the compound exhibiting good tolerability in preclinical models. However, more comprehensive safety assessments are needed before clinical development can be considered.

In conclusion, methyl 2-{5-methylfuro[3,2-b]pyridine-2-amido}benzoate (CAS: 941881-32-9) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable scaffold for drug discovery. Continued research efforts are expected to yield important insights into its therapeutic potential and may lead to the development of novel treatments for various diseases.